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Compound of Interest

Compound Name: HEPPSO

Cat. No.: B1196101 Get Quote

Introduction

HEPPSO (4-(2-Hydroxyethyl)piperazine-1-(2-hydroxypropanesulfonic acid)) is a zwitterionic

buffer commonly used in biological and biochemical research. Its buffering range of pH 7.1 to

8.5 makes it suitable for a variety of applications, including cell culture, enzyme assays, and

protein electrophoresis. This document provides a detailed protocol for the preparation of a 1M

HEPPSO stock solution.

Quantitative Data Summary

A summary of the key quantitative data for HEPPSO is provided in the table below.

Parameter Value Reference

Molecular Formula C₉H₂₀N₂O₅S [1][2][3][4][5]

Molecular Weight 268.33 g/mol [1][2][5][6]

pKa (at 25 °C) 7.84 [2][6]

Effective pH Range 7.1 - 8.5 [2][6]

Solubility in Water 140 mg/mL (0.522 M) [6]

Experimental Protocol: Preparation of 1M HEPPSO Stock Solution
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This protocol describes the preparation of 100 mL of a 1M HEPPSO stock solution.

Materials:

HEPPSO powder (Molecular Weight: 268.33 g/mol )

High-purity, deionized water (ddH₂O)

5M NaOH or 5M HCl for pH adjustment

Beaker (250 mL)

Graduated cylinder (100 mL)

Magnetic stirrer and stir bar

pH meter

Weighing paper/boat

Spatula

0.22 µm sterile filter

Sterile storage bottle

Procedure:

Calculate the required mass of HEPPSO:

To prepare 100 mL (0.1 L) of a 1M solution, the required mass of HEPPSO is calculated

as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 1 mol/L x 0.1 L x 268.33 g/mol = 26.833 g

Dissolve the HEPPSO powder:
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Add approximately 80 mL of deionized water to a 250 mL beaker containing a magnetic

stir bar.

Place the beaker on a magnetic stirrer and begin stirring.

Carefully weigh out 26.833 g of HEPPSO powder and slowly add it to the stirring water.

The solution may be cloudy and the HEPPSO may not fully dissolve at this stage. Gentle

heating (do not boil) can aid in dissolution.

Adjust the pH:

Once the HEPPSO is mostly in solution, use a calibrated pH meter to monitor the pH.

The initial pH of the solution will be acidic.

Slowly add 5M NaOH dropwise to the solution while continuously stirring to increase the

pH. The HEPPSO will dissolve completely as the pH approaches its pKa.

Carefully adjust the pH to the desired value within the buffering range (typically around

7.8-8.0 for a stock solution). Be cautious not to overshoot the target pH. If necessary, use

5M HCl to lower the pH.

Final Volume Adjustment:

Once the desired pH is reached and the HEPPSO is fully dissolved, transfer the solution

to a 100 mL graduated cylinder.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

graduated cylinder.

Add deionized water to bring the final volume to exactly 100 mL.

Sterilization and Storage:

For applications requiring sterile conditions, filter the 1M HEPPSO solution through a 0.22

µm sterile filter into a sterile storage bottle.
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Label the bottle clearly with the solution name (1M HEPPSO), pH, and date of preparation.

Store the solution at room temperature. For long-term storage, refrigeration at 2-8°C is

recommended.

Experimental Workflow
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Caption: Workflow for preparing 1M HEPPSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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